2-[1-[(2-ethoxyphenyl)methyl]-3-oxopiperazin-2-yl]-N-[2-(3-fluorophenyl)ethyl]acetamide

• IUPAC Name: 2-[1-[(2-ethoxyphenyl)methyl]-3-oxopiperazin-2-yl]-N-[2-(3-fluorophenyl)ethyl]acetamide
• InChI: InChI=1S/C23H28FN3O3/c1-2-30-21-9-4-3-7-18(21)16-27-13-12-26-23(29)20(27)15-22(28)25-11-10-17-6-5-8-19(24)14-17/h3-9,14,20H,2,10-13,15-16H2,1H3,(H,25,28)(H,26,29)
• InChI Key: HIYZFIMLLNDWEH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1CN2CCNC(=O)C2CC(=O)NCCC3=CC(=CC=C3)F
• Molecular Formula: C23H28FN3O3
• Molecular Weight: 413.5 g/mol

Description

2-[1-[(2-ethoxyphenyl)methyl]-3-oxopiperazin-2-yl]-N-[2-(3-fluorophenyl)ethyl]acetamide is a complex organic compound with potential applications in various scientific fields. This compound features a piperazine ring substituted with ethoxyphenyl and fluorophenyl groups, making it a subject of interest for researchers in medicinal chemistry and pharmacology.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[1-[(2-ethoxyphenyl)methyl]-3-oxopiperazin-2-yl]-N-[2-(3-fluorophenyl)ethyl]acetamide typically involves multi-step organic reactions. The process begins with the preparation of the piperazine ring, followed by the introduction of the ethoxyphenyl and fluorophenyl groups. Common reagents used in these reactions include ethyl bromide, piperazine, and fluorobenzene. The reaction conditions often require controlled temperatures and the use of catalysts to ensure high yields and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow processes. These methods ensure consistent quality and scalability, making the compound available for extensive research and potential commercial applications.

Chemical Reactions Analysis

Types of Reactions

2-[1-[(2-ethoxyphenyl)methyl]-3-oxopiperazin-2-yl]-N-[2-(3-fluorophenyl)ethyl]acetamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can yield different derivatives with altered pharmacological properties.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, leading to the formation of new analogs.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles or electrophiles for substitution reactions. Reaction conditions typically involve specific solvents, temperatures, and pH levels to optimize the reaction outcomes.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a wide range of analogs with different functional groups.

Scientific Research Applications

2-[1-[(2-ethoxyphenyl)methyl]-3-oxopiperazin-2-yl]-N-[2-(3-fluorophenyl)ethyl]acetamide has several scientific research applications:

Chemistry: Used as a building block for synthesizing new compounds with potential therapeutic properties.

Biology: Investigated for its interactions with biological targets, including enzymes and receptors.

Medicine: Explored for its potential as a drug candidate for treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-[1-[(2-ethoxyphenyl)methyl]-3-oxopiperazin-2-yl]-N-[2-(3-fluorophenyl)ethyl]acetamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, modulating their activity and leading to various biological effects. The exact pathways and molecular interactions depend on the specific application and target.

Comparison with Similar Compounds

Similar Compounds

• 2-[1-[(2-ethoxyphenyl)methyl]-3-oxopiperazin-2-yl]acetic acid
• 2-[1-[(2-ethoxyphenyl)methyl]-3-oxopiperazin-2-yl]acetic acid

Uniqueness

Compared to similar compounds, 2-[1-[(2-ethoxyphenyl)methyl]-3-oxopiperazin-2-yl]-N-[2-(3-fluorophenyl)ethyl]acetamide stands out due to its unique combination of ethoxyphenyl and fluorophenyl groups. These substitutions confer distinct chemical and biological properties, making it a valuable compound for research and potential therapeutic applications.